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Compound of Interest

Compound Name: J-104129

Cat. No.: B1139122 Get Quote

Technical Support Center: J-104129
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, handling, and experimental use of J-
104129.

Frequently Asked Questions (FAQs)
Q1: What is J-104129?

J-104129 is a potent and selective antagonist of the muscarinic M3 receptor.[1][2] It exhibits

significantly higher selectivity for the M3 receptor over the M2 receptor, with reported Ki values

of 4.2 nM for M3 and 490 nM for M2, representing an approximately 120-fold selectivity.[1] This

selectivity makes it a valuable tool for studying the physiological and pathological roles of the

M3 receptor.

Q2: What is the primary mechanism of action for J-104129?

J-104129 functions by competitively inhibiting the binding of the endogenous ligand,

acetylcholine (ACh), to the muscarinic M3 receptor. By blocking this interaction, it prevents the

downstream signaling cascade typically initiated by M3 receptor activation. This has been

shown to result in effects such as bronchodilation by antagonizing ACh-induced

bronchoconstriction.[1][2]

Q3: In what form is J-104129 typically supplied?
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J-104129 is generally supplied as a fumarate salt in the form of a white to beige powder.

Troubleshooting Guide: Solubility Issues
Problem: I am having difficulty dissolving J-104129.

Solution 1: Ensure you are using the recommended solvents. Based on available data,

Dimethyl Sulfoxide (DMSO) and ethanol are the most effective solvents for J-104129.

Solution 2: Check your concentration. Attempting to dissolve J-104129 at a concentration

higher than its maximum solubility will result in an incomplete dissolution. Refer to the

solubility data table below to ensure you are working within the appropriate concentration

range.

Solution 3: Gentle warming and vortexing may aid dissolution. For stubborn solutions, gentle

warming of the solvent (not exceeding 37°C) and thorough vortexing can help to increase the

rate of dissolution. However, always be mindful of the compound's stability and avoid

excessive heat.

Solution 4: Prepare a stock solution at a higher concentration and then dilute. It is often

easier to fully dissolve the compound in a smaller volume of pure solvent to create a

concentrated stock solution, which can then be diluted to the desired final concentration in

your experimental buffer or media.

Problem: My J-104129 solution appears cloudy or has precipitated out.

Cause 1: The solubility limit has been exceeded in your final buffer. While J-104129 is

soluble in organic solvents, its solubility in aqueous solutions is significantly lower. When

diluting a stock solution into an aqueous buffer, the final concentration of the organic solvent

may be too low to maintain solubility, causing the compound to precipitate.

Solution: Increase the percentage of the organic solvent in your final solution if your

experimental protocol allows. Alternatively, consider using a different buffer system or

adding a surfactant, though the compatibility of these with your assay must be validated.

Cause 2: The compound has precipitated out of solution upon storage. This can occur if the

stock solution is stored at a low temperature where the solvent's ability to keep the
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compound dissolved is reduced.

Solution: Before use, allow the stock solution to come to room temperature and vortex

thoroughly to ensure any precipitate has redissolved. If precipitation persists, gentle

warming may be necessary.

Data Presentation
J-104129 Solubility Data

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO ~20 - 50.06 ~40 - 100

Ethanol ~25.03 ~50

Note: The molecular weight of J-104129 fumarate is 500.63 g/mol . Solubility can vary slightly

between batches and depending on the purity of the compound and the solvent.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of J-104129 fumarate

powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need 0.50063

mg of the compound.

Add Solvent: Add the appropriate volume of high-purity DMSO to the vial containing the J-
104129 powder.

Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (up to 37°C) can be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C for long-term storage. It is recommended to aliquot

the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

General Protocol for Dilution into Aqueous Buffer
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Thaw Stock Solution: If your stock solution was frozen, allow it to thaw completely and come

to room temperature.

Vortex: Vortex the stock solution to ensure it is homogeneous.

Dilution: Add the required volume of the stock solution to your pre-warmed aqueous

experimental buffer. It is crucial to add the stock solution to the buffer while vortexing or

mixing to ensure rapid and even distribution, minimizing the risk of precipitation.

Final Concentration of Organic Solvent: Be mindful of the final concentration of the organic

solvent (e.g., DMSO) in your experimental setup, as high concentrations can have off-target

effects. Keep the final DMSO concentration below 0.5% whenever possible.

Visualizations
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Caption: J-104129 competitively antagonizes the M3 receptor, blocking acetylcholine-mediated

signaling.

Experimental Workflow for Preparing J-104129 Working
Solutions
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Start: J-104129 Powder
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Caption: A standard workflow for preparing J-104129 stock and working solutions for

experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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